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Compound of Interest

3-Fluoro-5-
Compound Name: _ _
(trifluoromethyl)benzamide

cat. No.: B1302122

Essential Safety and Handling Guide for 3-
Fluoro-5-(trifluoromethyl)benzamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Fluoro-5-(trifluoromethyl)benzamide (CAS No. 207986-20-7).
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Disclaimer

While this document provides guidance based on available data for 3-Fluoro-5-
(trifluoromethyl)benzamide and structurally similar compounds, comprehensive toxicological
properties and specific occupational exposure limits (OELS) for this compound have not been
fully established.[1] Therefore, a conservative approach to handling is strongly recommended.
Always consult the most recent Safety Data Sheet (SDS) from your supplier before use.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Fluoro-5-(trifluoromethyl)benzamide is classified with the following hazard statements:
H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause
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respiratory irritation).[2] A comprehensive personal protective equipment (PPE) plan is

mandatory to mitigate these risks.

Protection Type

Recommended PPE

Rationale

Eye and Face

Chemical safety goggles and a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye damage.

Skin

Chemical-resistant gloves
(e.g., Nitrile rubber, Viton®), a
chemically resistant lab coat,

and closed-toe shoes.

Prevents skin contact, which
can lead to irritation. Ensure
gloves are appropriate for the
specific solvent and

breakthrough time.

Respiratory

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors and

particulates should be used.

Minimizes inhalation of dust
and vapors, which can cause

respiratory tract irritation.

Glove Selection: While specific breakthrough times for 3-Fluoro-5-

(trifluoromethyl)benzamide are not available, general guidance for halogenated and aromatic

hydrocarbons suggests that materials like Viton® and nitrile rubber offer good resistance.[3]

Nitrile gloves are suitable for short-term splash protection but should be changed immediately

upon contact with the chemical.[4] For prolonged contact or immersion, gloves with a higher

level of chemical resistance should be selected. Always inspect gloves for integrity before use.

Quantitative Data Summary

The following table summarizes the known quantitative data for 3-Fluoro-5-

(trifluoromethyl)benzamide.
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Property Value

Molecular Formula CsHsFaNO[5]

Molecular Weight 207.13 g/mol [5]

Melting Point 115-117 °CJ[2]

Boiling Point 197.8 + 40.0 °C at 760 mmHg[2]
Density 1.420 + 0.06 g/cm3 (Predicted)[6]
pKa 14.77 + 0.50 (Predicted)[6]
Physical Form Crystalline powder[6]

Color White[6]

Storage Temperature Room temperature[2][5]

GHS Hazard Statements H315, H319, H335[2]

Operational Plan: Step-by-Step Handling

Procedures
Preparation and Engineering Controls

Work Area: All handling of 3-Fluoro-5-(trifluoromethyl)benzamide solid and its solutions
must be conducted in a certified chemical fume hood to minimize inhalation exposure.

Equipment: Ensure all necessary equipment, including an analytical balance, spatulas,
weighing paper, and appropriately labeled glassware, is clean, dry, and readily accessible
within the fume hood.

Emergency Preparedness: Confirm the location and functionality of the nearest safety
shower and eyewash station. Have a chemical spill kit readily available.

Weighing and Transferring the Solid

Tare the Balance: Place a clean, creased piece of weighing paper or a weighing boat on the
analytical balance and tare it.
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o Dispense the Solid: Carefully dispense the desired amount of 3-Fluoro-5-
(trifluoromethyl)benzamide onto the weighing paper. Use a clean spatula and avoid
generating dust.

e Transfer to Reaction Vessel:

o For wide-mouthed vessels (e.g., beakers, Erlenmeyer flasks), carefully pick up the
weighing paper and pour the solid directly into the vessel.

o For narrow-mouthed vessels (e.g., round-bottom flasks), use a powder funnel to guide the
solid into the opening.

o Gently tap the weighing paper and spatula to ensure the complete transfer of the
compound.

» Rinsing (if applicable): If the solid is the limiting reagent, rinse the weighing paper and any
transfer tools with a small amount of the reaction solvent to ensure all the material is added
to the reaction vessel.

In-Process Handling

o Maintain Controls: Keep the fume hood sash at the lowest practical height throughout the

experiment.

e Avoid Contamination: Do not use the same spatula for different reagents. Keep the container
of 3-Fluoro-5-(trifluoromethyl)benzamide tightly sealed when not in use.

e Monitoring: Be vigilant for any signs of spills or airborne dust.

Disposal Plan: Step-by-Step Waste Management
Waste Segregation and Collection

» Designated Waste Container: Use a clearly labeled, non-reactive container specifically for
halogenated organic waste.

» No Mixing: Do not mix halogenated waste with non-halogenated organic waste, as this can
complicate and increase the cost of disposal.
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e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "3-Fluoro-5-(trifluoromethyl)benzamide,” and any other components of the
waste stream.

Disposal Procedure

e Solid Waste: Collect any unused solid 3-Fluoro-5-(trifluoromethyl)benzamide and
contaminated disposable materials (e.g., weighing paper, gloves, absorbent pads) in the
designated solid halogenated waste container.

e Liquid Waste: Collect all liquid waste containing 3-Fluoro-5-(trifluoromethyl)benzamide,
including reaction mixtures and rinsates from cleaning glassware, in the designated liquid
halogenated waste container.

o Decontamination of Glassware: Rinse all contaminated glassware with a suitable solvent
(e.g., acetone) inside the fume hood. Collect the rinsate as hazardous waste.

o Storage: Keep the waste container tightly sealed when not in use and store it in a
designated, well-ventilated satellite accumulation area, away from incompatible materials.

» Pickup: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department.

Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

e Spill:
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o Evacuate the immediate area and alert others.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Carefully sweep up the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.

o Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous

waste.

o Ventilate the area.

Safe Handling Workflow
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Caption: Workflow for the safe handling of 3-Fluoro-5-(trifluoromethyl)benzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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